![molecular formula C11H13Cl2NO B064372 N-(2,3-dichlorophenyl)-2,2-dimethylpropanamide CAS No. 168133-85-5](/img/structure/B64372.png)
N-(2,3-dichlorophenyl)-2,2-dimethylpropanamide
Overview
Description
N-(2,3-dichlorophenyl)-2,2-dimethylpropanamide, also known as DCPA, is a herbicide that is widely used for weed control in various crops. It is a member of the amide herbicide family and is considered to be a selective herbicide, as it only affects certain types of weeds and not the crops themselves.
Scientific Research Applications
Hydrogen-bonded Networks in Oxygen-coordinated Monoamide Complexes : Amides similar to N-(2,3-dichlorophenyl)-2,2-dimethylpropanamide, such as N-(2,6-diisopropylphenyl)-2,2-dimethylpropanamide, have been studied for their complex formation with zinc(II). These studies reveal hydrogen-bonded chains and crystal structures useful in coordination chemistry and potentially in catalysis (Amrei & Boere, 2018).
Spectrophotometric Determination : Research on derivatives like 3-chloro-N-hydroxy-2,2-dimethylpropanamide shows that they can form stable complexes with Fe(III) in certain conditions, indicating potential applications in analytical chemistry for substance detection and measurement (Shu, 2011).
Herbicide Transformations in Soil : Related compounds, such as N-(1,1-dimethylpropynyl)-3,5-dichlorobenzamide, undergo transformations in soil, resulting in products with different herbicidal activities. This is significant for understanding the environmental impact and degradation pathways of herbicides (Yih, Swithenbank, & McRae, 1970).
Synthesis of Isoxazolidinone Derivatives : Studies on the synthesis of isoxazolidinone from compounds like 3-chloro-N-hydroxy-2,2-dimethylpropanamide indicate potential applications in organic synthesis and pharmaceutical research (Gui-qiu & Chun-rui, 2004).
Metal Complexes with Anti-tumor Activities : Metal complexes of derivatives like methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate have been synthesized and tested for anti-tumor activities, showing potential as CDK8 kinase inhibitors for colon cancer therapy (Aboelmagd et al., 2021).
Electro-Fenton Method for Diuron Degradation : Related compounds like diuron (N'-[3,4-dichlorophenyl]-N,N-dimethylurea) have been studied for degradation using the electro-Fenton method, highlighting the importance of advanced oxidation processes in environmental cleanup (Oturan et al., 2008).
Properties
IUPAC Name |
N-(2,3-dichlorophenyl)-2,2-dimethylpropanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13Cl2NO/c1-11(2,3)10(15)14-8-6-4-5-7(12)9(8)13/h4-6H,1-3H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLDAKWSPMRWZKK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=C(C(=CC=C1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10385092 | |
Record name | N-(2,3-Dichlorophenyl)-2,2-dimethylpropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10385092 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
168133-85-5 | |
Record name | N-(2,3-Dichlorophenyl)-2,2-dimethylpropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10385092 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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